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Compound of Interest

Compound Name: (1R,2R)-2-PCCA hydrochloride

Cat. No.: B2571117

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (1R,2R)-2-PCCA, a synthetic agonist of
the G-protein coupled receptor 88 (GPR88), with other relevant compounds. Experimental data
is presented to objectively assess its performance and confirm its role as a GPR88-targeting
agent.

Executive Summary

GPR88 is an orphan receptor predominantly expressed in the striatum, a key brain region for
motor control, cognition, and reward. Its modulation is a promising strategy for treating
neuropsychiatric and neurodegenerative disorders. (1R,2R)-2-PCCA has emerged as a potent
and selective agonist for GPR88. This guide presents in vitro and in vivo data confirming
GPRS88 as the target of (1R,2R)-2-PCCA, alongside comparisons with other GPR88
modulators.

Performance Comparison of GPR88 Agonists

The following tables summarize the binding affinity and functional potency of (1R,2R)-2-PCCA
and other notable GPR88 agonists.

Table 1: GPR88 Agonist Binding Affinity
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Compound

Radioligand

Cell Line Ki (nM)

PPLS-HA-hGPR88-

(1R,2R)-2-PCCA [3H]RTI-13951-33 277[1]
CHO
PPLS-HA-hGPR88-
(1S,2S)-2-PCCA [3H]RTI-13951-33 487[1]
CHO
PPLS-HA-hGPR88-
RTI-13951-33 [3H]RTI-13951-33 224[1]
CHO
PPLS-HA-hGPR88-
2-AMPP [3H]RTI-13951-33 219[1]
CHO
Table 2: GPR88 Agonist Functional Potency (CAMP Inhibition)
Compound Assay Type Cell Line EC50 (nM)
HEK293-GPR88-
(1R,2R)-2-PCCA GloSensor cAMP 603[2]
pGloSensor22F
PPLS-HA-GPR88
(1R,2R)-2-PCCA Lance cAMP 56
CHO
(1R,2R)-2-PCCA HTRF cAMP Not Specified 3.1[3]
HEK293-GPR88-
(1S,2S)-2-PCCA GloSensor cAMP >10,000
pGloSensor22F
CAMP Functional .
RTI-13951-33 Not Specified 25[4]
Assay
cAMP Functional N
RTI-122 Not Specified 11[5]
Assay
) CAMP Functional N
GPR88 agonist 2 Not Specified 14,000[5]
Assay
_ CAMP Functional .
GPR88 agonist 3 Not Specified 204[5]
Assay
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Signaling Pathway and Experimental Workflows

The following diagrams illustrate the GPR88 signaling pathway and the general workflows for
key experimental assays used to characterize GPR88 agonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9852087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9852087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6548324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6548324/
https://pubmed.ncbi.nlm.nih.gov/23123351/
https://pubmed.ncbi.nlm.nih.gov/23123351/
https://pubmed.ncbi.nlm.nih.gov/30011199/
https://pubmed.ncbi.nlm.nih.gov/30011199/
https://www.benchchem.com/pdf/Evaluating_GPR88_Modulators_A_Comparative_Guide_on_Selectivity_Profiling.pdf
https://www.benchchem.com/product/b2571117#confirming-gpr88-as-the-target-of-1r-2r-2-pcca
https://www.benchchem.com/product/b2571117#confirming-gpr88-as-the-target-of-1r-2r-2-pcca
https://www.benchchem.com/product/b2571117#confirming-gpr88-as-the-target-of-1r-2r-2-pcca
https://www.benchchem.com/product/b2571117#confirming-gpr88-as-the-target-of-1r-2r-2-pcca
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2571117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2571117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

